Cas no 1426135-66-1 (5,5-difluorotetrahydropyran-2-carboxylic acid)
1426135-66-1 structure
Product Name:5,5-difluorotetrahydropyran-2-carboxylic acid
CAS No:1426135-66-1
MF:C6H8F2O3
MW:166.122729301453
MDL:MFCD30734115
CID:4598745
PubChem ID:86677460
Update Time:2024-11-06
5,5-difluorotetrahydropyran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,5-Difluorooxane-2-carboxylic acid
- BHC13566
- 5,5-Difluorotetrahydropyran-2-carboxylic acid
- P19039
- 5,5-difluorotetrahydro-2H-pyran-2-carboxylic acid
- 2940879-36-5
- MFCD30734115
- 1426135-66-1
- PS-20473
- CS-0255734
- MFCD34791730
- SCHEMBL14739256
- SY386798
- (S)-5,5-Difluorotetrahydro-2H-pyran-2-carboxylic acid
- 5,5-Difluorooxane-2-carboxylicacid
- SY387247
- EN300-380971
- (R)-5,5-DIFLUOROTETRAHYDRO-2H-PYRAN-2-CARBOXYLIC ACID
- 5,5-difluorotetrahydropyran-2-carboxylic acid
-
- MDL： MFCD30734115
- Inchi： 1S/C6H8F2O3/c7-6(8)2-1-4(5(9)10)11-3-6/h4H,1-3H2,(H,9,10)
- InChI Key： QVMJWPBLYLFYHW-UHFFFAOYSA-N
- SMILES： FC1(COC(C(=O)O)CC1)F
Computed Properties
- Exact Mass: 166.04415044g/mol
- Monoisotopic Mass: 166.04415044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.5
5,5-difluorotetrahydropyran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1210668-100mg |
5,5-difluorooxane-2-carboxylic acid |
1426135-66-1 | 97% | 100mg |
$275 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210668-250MG |
5,5-difluorooxane-2-carboxylic acid |
1426135-66-1 | 97% | 250mg |
$565 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210668-500MG |
5,5-difluorooxane-2-carboxylic acid |
1426135-66-1 | 97% | 500mg |
$945 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210668-1G |
5,5-difluorooxane-2-carboxylic acid |
1426135-66-1 | 97% | 1g |
$1420 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210668-5G |
5,5-difluorooxane-2-carboxylic acid |
1426135-66-1 | 97% | 5g |
$3705 | 2023-09-03 | |
| Enamine | EN300-380971-0.05g |
5,5-difluorooxane-2-carboxylic acid |
1426135-66-1 | 95.0% | 0.05g |
$267.0 | 2025-03-16 | |
| Enamine | EN300-380971-0.1g |
5,5-difluorooxane-2-carboxylic acid |
1426135-66-1 | 95.0% | 0.1g |
$397.0 | 2025-03-16 | |
| Enamine | EN300-380971-0.25g |
5,5-difluorooxane-2-carboxylic acid |
1426135-66-1 | 95.0% | 0.25g |
$567.0 | 2025-03-16 | |
| Enamine | EN300-380971-0.5g |
5,5-difluorooxane-2-carboxylic acid |
1426135-66-1 | 95.0% | 0.5g |
$892.0 | 2025-03-16 | |
| Enamine | EN300-380971-1.0g |
5,5-difluorooxane-2-carboxylic acid |
1426135-66-1 | 95.0% | 1.0g |
$1144.0 | 2025-03-16 |
5,5-difluorotetrahydropyran-2-carboxylic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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